Cas no 689771-91-3 (methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 689771-91-3
• MF: C₁₂H₁₂N₂O₂S₂
• MW: 280.365880012512
• CID: 5340856
• Update Time: 2025-08-03

methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-thioxo-3-(o-tolyl)-2,3-dihydrothiazole-5-carboxylate
• Methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate
• methyl 4-amino-3-(2-methylphenyl)-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

• Inchi： 1S/C12H12N2O2S2/c1-7-5-3-4-6-8(7)14-10(13)9(11(15)16-2)18-12(14)17/h3-6H,13H2,1-2H3
• InChI Key： KOBCUNFJUBTZKB-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(=O)OC)N)C1C=CC=CC=1C)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 409
• XLogP3: 3.1
• Topological Polar Surface Area: 113

Additional information on methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

Recent Advances in the Study of Methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 689771-91-3)

In recent years, the compound methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 689771-91-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The unique structural features of this compound, including the sulfanylidene and carboxylate functional groups, contribute to its diverse biological activities and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate exhibits potent inhibitory activity against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the compound's binding interactions with key bacterial enzymes, providing insights into its mode of action.

In addition to its antimicrobial properties, this compound has also been investigated for its potential anticancer effects. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate induces apoptosis in human cancer cell lines by modulating the activity of pro-apoptotic proteins. The study highlighted the compound's selectivity towards cancer cells, sparing normal healthy cells, which is a crucial attribute for potential therapeutic applications.

Further research has explored the synthetic pathways and structural modifications of this compound to enhance its pharmacological properties. A 2022 study in Tetrahedron Letters detailed an optimized synthetic route for methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate, improving yield and purity. The study also investigated the effects of various substituents on the thiazole ring, identifying key structural features that influence bioactivity. These findings are instrumental in guiding the design of next-generation derivatives with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's potential as a versatile pharmacophore in drug development. Future studies are expected to focus on combination therapies and targeted delivery systems to maximize therapeutic outcomes while minimizing adverse effects.

In conclusion, methyl 4-amino-3-(2-methylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS: 689771-91-3) represents a promising candidate in the search for new antimicrobial and anticancer agents. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Continued exploration of its mechanisms of action, synthetic optimization, and therapeutic applications will likely yield significant contributions to the field of chemical biology and pharmaceutical sciences.